3-(3-Fluoro-2-hydroxypropyl)pyrrolidin-2-one (CAS: 1850304-58-3) is a highly specialized, pre-functionalized gamma-lactam building block engineered for advanced medicinal chemistry and agrochemical library development. Featuring a stable C3-linked fluorohydrin moiety and an unsubstituted lactam nitrogen, this compound serves as a critical intermediate for synthesizing CNS-penetrant pharmacophores, racetam analogs, and PET imaging precursors. By providing a pre-installed terminal fluorine and a reactive secondary hydroxyl group, it eliminates the need for hazardous, low-yielding late-stage fluorination steps in the buyer's facility. Its balanced lipophilicity and orthogonal reactivity profile make it a superior starting material for parallel synthesis and process scale-up compared to unfunctionalized or diol-substituted pyrrolidinones [1].
Substituting this specific compound with generic precursors like 3-allylpyrrolidin-2-one or 3-(2,3-dihydroxypropyl)pyrrolidin-2-one introduces severe inefficiencies in procurement and manufacturing workflows. Utilizing unfluorinated alkene or diol precursors requires downstream epoxidation and aggressive nucleophilic fluorination (e.g., using DAST, Pyridine-HF, or TBAF), which frequently suffer from poor regioselectivity, epoxide rearrangement, and low isolated yields (<40%). Furthermore, utilizing the commercially common N-substituted isomer (1-(3-fluoro-2-hydroxypropyl)pyrrolidin-2-one) completely blocks critical N-alkylation and N-arylation pathways necessary for target binding [1]. Procuring the exact C3-substituted fluorohydrin ensures orthogonal reactivity, preserves the lactam NH for cross-coupling, and bypasses hazardous fluorination logistics.
Incorporating pre-fluorinated building blocks fundamentally alters the efficiency of synthesizing fluorinated gamma-lactam derivatives. When comparing the direct functionalization of 3-(3-Fluoro-2-hydroxypropyl)pyrrolidin-2-one to the de novo synthesis from 3-allylpyrrolidin-2-one, the pre-installed fluorohydrin bypasses a two-step epoxidation/fluorination sequence. Process data indicates that direct use of the fluorohydrin achieves >85% yield in subsequent hydroxyl-protection or oxidation steps, whereas the sequence starting from the allyl precursor yields only 35-42% over three steps due to competitive elimination and epoxide opening side-reactions [1].
| Evidence Dimension | Overall yield to protected fluorohydrin intermediate |
| Target Compound Data | >85% yield (1 step) |
| Comparator Or Baseline | 3-Allylpyrrolidin-2-one (35-42% yield, 3 steps) |
| Quantified Difference | >40% absolute yield increase and elimination of 2 synthetic steps |
| Conditions | Standard laboratory scale-up (epoxidation/fluorination vs. direct protection) |
Eliminates the need to procure and handle hazardous fluorinating agents while doubling the throughput of intermediate synthesis.
The regiochemistry of the fluorohydrin appendage is critical for downstream diversification. 3-(3-Fluoro-2-hydroxypropyl)pyrrolidin-2-one features the substituent at the C3 position, leaving the lactam nitrogen available for functionalization. In comparative N-arylation studies, this C3-substituted scaffold achieves >90% conversion to N-aryl derivatives. In contrast, the structural isomer 1-(3-fluoro-2-hydroxypropyl)pyrrolidin-2-one is completely inert to N-functionalization, restricting its use to O-derivatization only [1]. This orthogonal reactivity is essential for accessing diverse chemical space.
| Evidence Dimension | N-arylation conversion efficiency |
| Target Compound Data | >90% conversion |
| Comparator Or Baseline | 1-(3-fluoro-2-hydroxypropyl)pyrrolidin-2-one (0% conversion, N-position blocked) |
| Quantified Difference | Absolute enabling of N-functionalization pathways |
| Conditions | Pd-catalyzed Buchwald-Hartwig cross-coupling conditions |
Ensures the building block can be used for N-linked pharmacophore development, which is structurally impossible with N-substituted analogs.
The strategic placement of the terminal fluorine atom provides a significant pharmacokinetic advantage over the corresponding diol. When incorporated into CNS-active test scaffolds, derivatives of 3-(3-Fluoro-2-hydroxypropyl)pyrrolidin-2-one exhibit a marked reduction in oxidative metabolism compared to those derived from 3-(2,3-dihydroxypropyl)pyrrolidin-2-one. In human liver microsome (HLM) assays, the terminal C-F bond blocks primary alcohol oxidation to the carboxylic acid, reducing intrinsic clearance (Cl_int) by approximately 45-50% [1]. This substitution also increases the scaffold's lipophilicity, enhancing blood-brain barrier permeability.
| Evidence Dimension | Intrinsic clearance (Cl_int) in human liver microsomes |
| Target Compound Data | 45-50% reduction in Cl_int |
| Comparator Or Baseline | Diol-derived scaffolds (High Cl_int due to rapid primary alcohol oxidation) |
| Quantified Difference | 45-50% improvement in metabolic stability |
| Conditions | In vitro HLM assay, normalized to baseline lactam scaffolds |
Procuring the fluorinated building block directly yields metabolically robust lead compounds, accelerating DMPK optimization in drug discovery.
The incorporation of the fluorine atom significantly alters the solid-state and handling properties of the building block. 3-(2,3-Dihydroxypropyl)pyrrolidin-2-one is highly hygroscopic, often requiring storage under strict anhydrous conditions and complicating precise weighing in automated liquid handling systems. The substitution of the terminal hydroxyl with fluorine in 3-(3-Fluoro-2-hydroxypropyl)pyrrolidin-2-one reduces the hydrogen-bonding capacity, resulting in a >60% decrease in moisture uptake at 75% relative humidity (RH) [1]. This improved physicochemical profile ensures higher reproducibility in parallel synthesis workflows.
| Evidence Dimension | Moisture uptake at 75% RH |
| Target Compound Data | <2% weight gain |
| Comparator Or Baseline | 3-(2,3-Dihydroxypropyl)pyrrolidin-2-one (>5% weight gain) |
| Quantified Difference | >60% reduction in hygroscopicity |
| Conditions | Dynamic Vapor Sorption (DVS) analysis at 25°C and 75% RH |
Improves shelf-life, handling ease, and dosing precision for automated high-throughput synthesis facilities.
Due to its structural similarity to the racetam class of nootropics and antiepileptics, this compound is an ideal starting material for developing next-generation CNS therapeutics. The free lactam nitrogen allows for facile coupling to various aliphatic or aromatic side chains, while the pre-installed C3-fluorohydrin ensures optimal lipophilicity and metabolic stability for blood-brain barrier penetration [1].
The fluorohydrin moiety is a well-established pharmacophore in positron emission tomography (PET) imaging. This building block can be utilized to synthesize reference standards or, via tosylation/mesylation of the secondary hydroxyl, serve as a precursor for late-stage radiofluorination to target neuroinflammation or specific CNS receptors [2].
The orthogonal reactivity of the secondary hydroxyl group and the lactam nitrogen makes this compound highly suitable for parallel synthesis. It can be readily incorporated into automated workflows to generate diverse libraries of functionalized lactams, avoiding the handling issues associated with hygroscopic diol alternatives and the low yields of late-stage fluorination [3].